BE“GHE Foundational & Exploratory

Check Availability & Pricing

2-cyano-N-(2-methoxyethyl)acetamide chemical
properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

2-cyano-N-(2-
Compound Name:

methoxyethyl)acetamide

Cat. No.: B076922

Technical Guide: 2-cyano-N-(2-
methoxyethyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the chemical properties of 2-
cyano-N-(2-methoxyethyl)acetamide. This document is intended for use by researchers,
scientists, and professionals in the field of drug development and organic synthesis. 2-cyano-
N-(2-methoxyethyl)acetamide is a functionalized acetamide with potential applications as a
building block in the synthesis of more complex molecules and heterocyclic structures.

Chemical and Physical Properties

Currently, detailed experimental data for the physical properties of 2-cyano-N-(2-
methoxyethyl)acetamide are not extensively available in peer-reviewed literature. The
following table summarizes the available identifying and computed information.
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Property Value Source

~INVALID-LINK--[1], --

Molecular Formula CeH10N202
INVALID-LINK--[2]
_ --INVALID-LINK--[1], --
Molecular Weight 142.16 g/mol
INVALID-LINK--[3]
--INVALID-LINK--[1], --
CAS Number 15029-44-4
INVALID-LINK--[2]
Canonical SMILES COCCNC(=0O)CC#N --INVALID-LINK--[4]

INChl=1S/C6H10N202/c1-10-

InChl 5-4-8-6(9)2-3-7/h2,4-5H2,1H3, --INVALID-LINK--[4]
(H,8,9)
ADWODNNWVUWKOM-

InChIKey ~-INVALID-LINK--[4]
UHFFFAOYSA-N

Predicted XlogP -0.7 --INVALID-LINK--[4]

Monoisotopic Mass 142.07423 Da --INVALID-LINK--[4]

Spectroscopic Data

As of the latest literature review, experimental spectroscopic data (*H NMR, 3C NMR, IR, Mass
Spectrometry) for 2-cyano-N-(2-methoxyethyl)acetamide has not been published.
Researchers synthesizing this compound will need to perform their own analytical
characterization.

Experimental Protocols
Synthesis of 2-cyano-N-(2-methoxyethyl)acetamide

The synthesis of N-substituted cyanoacetamides is commonly achieved through the aminolysis
of an alkyl cyanoacetate with a primary amine.[5] The following is a plausible experimental
protocol for the synthesis of 2-cyano-N-(2-methoxyethyl)acetamide based on this general
methodology.

Reaction Scheme:
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Materials:

Ethyl cyanoacetate

2-Methoxyethylamine

Ethanol (optional, as solvent)

Toluene (for recrystallization)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine
ethyl cyanoacetate (1 equivalent) and 2-methoxyethylamine (1.1 equivalents). The reaction
can be performed neat or with a solvent such as ethanol.

Stir the reaction mixture at room temperature. The reaction is typically exothermic.

After the initial exothermic reaction subsides, the mixture can be gently heated to 50-60 °C
for several hours to ensure completion. The progress of the reaction can be monitored by
Thin Layer Chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature. If a solvent was used,
it is removed under reduced pressure.

The crude product is then purified by recrystallization from a suitable solvent, such as
toluene, to yield 2-cyano-N-(2-methoxyethyl)acetamide as a solid.

Hazard and Safety Information

The following safety information is derived from the material safety data sheet provided by a

commercial supplier.[3]
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Hazard Statement Precautionary Statement

) ) ) P280: Wear protective gloves/protective
H317: May cause an allergic skin reaction. ] ) )
clothing/eye protection/face protection.

P305+351+338: IF IN EYES: Rinse cautiously
) o with water for several minutes. Remove contact
H319: Causes serious eye irritation. ] )
lenses, if present and easy to do. Continue

rinsing.

o Strong oxidizing agents, Strong acids and
Incompatibilities
bases.

B Carbon monoxide, carbon dioxide, Nitrogen
Hazardous Decomposition Products d
oxides.

Visualization of Synthetic Workflow

The following diagram illustrates the proposed workflow for the synthesis and purification of 2-
cyano-N-(2-methoxyethyl)acetamide.

Synthesis Purification

Ethyl Cyanoacetate + . " \ ( Recrystallization S . Pure 2-cyano-N-
(Z-Methoxyelhylamlne Reaction at RT to 60°C Crude ProducI) 1 k (Toluene) Filtration Drying (2-methoxyethyl)acetamide

Click to download full resolution via product page

Caption: Proposed synthesis and purification workflow for 2-cyano-N-(2-
methoxyethyl)acetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-cyano-N-(2-methoxyethyl)acetamide chemical
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076922#2-cyano-n-2-methoxyethyl-acetamide-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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